methyl 2-((3-(4-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)propanoate

• IUPAC Name: methyl 2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]propanoate
• InChI: InChI=1S/C20H16ClN3O3S/c1-11(19(26)27-2)28-20-23-16-14-5-3-4-6-15(14)22-17(16)18(25)24(20)13-9-7-12(21)8-10-13/h3-11,22H,1-2H3
• InChI Key: HKYNQTDPCGLBFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)SC1=NC2=C(C(=O)N1C3=CC=C(C=C3)Cl)NC4=CC=CC=C42
• Molecular Formula: C20H16ClN3O3S
• Molecular Weight: 413.9 g/mol

Description

“Methyl 2-((3-(4-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)propanoate” is a complex organic compound that contains an indole nucleus. Indole derivatives, such as this compound, have been found in many important synthetic drug molecules and have shown clinical and biological applications. They possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a pyrimido[5,4-b]indole core, which is a bicyclic system with a pyrimidine ring fused to an indole ring. The compound also has a thioether linkage to a propanoate group, and a 4-chlorophenyl group attached to the pyrimidoindole core.

Scientific Research Applications

Synthesis of Indole Derivatives

. . The compound could potentially be used in the synthesis of indole derivatives, which are prevalent moieties present in selected alkaloids.

Treatment of Cancer Cells

Indole derivatives, including the compound , have shown potential in the treatment of cancer cells. .

Antimicrobial Applications

. Therefore, the compound could potentially be used in the development of new antimicrobial agents.

Anti-inflammatory Applications

. This suggests that the compound could be used in the development of new anti-inflammatory drugs.

Antiviral Applications

. This suggests that the compound could potentially be used in the development of new antiviral drugs.

Antidiabetic Applications

. This suggests that the compound could potentially be used in the development of new antidiabetic drugs.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, future research could focus on synthesizing a variety of indole derivatives, including this compound, and investigating their biological activities and potential applications in medicine.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds . The presence of a C=N group and a sulfonyl functionality in this compound, as indicated by characteristic IR absorption , suggests that it may interact with its targets through these functional groups.

Biochemical Pathways

Indole derivatives are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities . These pathways often involve the regulation of various cellular processes, including cell proliferation, inflammation, and oxidative stress .

Result of Action

Given the broad-spectrum biological activities of indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects. These effects could potentially include the inhibition of viral replication, suppression of inflammatory responses, induction of cancer cell apoptosis, and modulation of antioxidant activity .